Cas no 1807277-98-0 (Methyl 5-cyano-4-formyl-2-methylbenzoate)

• Product Name: Methyl 5-cyano-4-formyl-2-methylbenzoate
• CAS No: 1807277-98-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4795592
• Update Time: 2025-06-10

Methyl 5-cyano-4-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-formyl-2-methylbenzoate

• Inchi： 1S/C11H9NO3/c1-7-3-9(6-13)8(5-12)4-10(7)11(14)15-2/h3-4,6H,1-2H3
• InChI Key： GYUPEGKHGBRNQR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(C=O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2

Additional information on Methyl 5-cyano-4-formyl-2-methylbenzoate

Research Brief on Methyl 5-cyano-4-formyl-2-methylbenzoate (CAS: 1807277-98-0): Recent Advances and Applications

Methyl 5-cyano-4-formyl-2-methylbenzoate (CAS: 1807277-98-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-cyano-4-formyl-2-methylbenzoate as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases. The study demonstrated that the compound's cyano and formyl groups serve as effective handles for introducing diverse pharmacophores, enabling the development of highly selective kinase inhibitors. The results indicated promising in vitro activity against several cancer-related kinases, suggesting its potential as a scaffold for anticancer drug development.

Another significant application of Methyl 5-cyano-4-formyl-2-methylbenzoate was reported in a Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of novel antimicrobial agents. The researchers modified the compound's structure to incorporate heterocyclic moieties, resulting in derivatives with potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's role in addressing the growing challenge of antibiotic resistance, showcasing its relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Methyl 5-cyano-4-formyl-2-methylbenzoate to improve yield and purity. A study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing catalytic methods to reduce waste and energy consumption. This development is particularly important for industrial-scale production, ensuring the compound's availability for further research and commercialization.

In conclusion, Methyl 5-cyano-4-formyl-2-methylbenzoate (CAS: 1807277-98-0) continues to be a valuable building block in chemical biology and drug discovery. Its versatility and potential for structural modifications make it a promising candidate for the development of new therapeutic agents. Future research is expected to explore its applications in other areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact in the biomedical field.